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Compound of Interest

Compound Name: Cyclopentanethiol acetate

Cat. No.: B15088826 Get Quote

CAS Number: 103604-39-3

Synonyms: Mercaptoacetic acid, cyclopentyl ester; Cyclopentyl mercaptoacetate

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals interested in the chemical and physical properties of

Acetylmercaptocyclopentane. Due to a notable lack of publicly available research, this

document will focus on the foundational chemical information and extrapolate potential

characteristics based on analogous compounds.

Chemical and Physical Properties
While specific experimental data for Acetylmercaptocyclopentane is scarce in the current body

of scientific literature, we can infer some of its physicochemical properties based on its

constituent parts: the acetyl group, the mercaptan, and the cyclopentane ring. A summary of

these predicted properties is presented in Table 1.
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Property
Predicted
Value/Characteristic

Basis for Prediction

Molecular Formula C7H12O2S Based on chemical structure

Molecular Weight 160.23 g/mol
Calculated from molecular

formula

Appearance Colorless to pale yellow liquid
General characteristic of

similar thioesters

Odor Pungent, sulfurous
Characteristic of mercaptan-

containing compounds

Boiling Point Estimated 200-220 °C
Extrapolated from similar

esters and sulfur compounds

Solubility

Likely soluble in organic

solvents, sparingly soluble in

water

Based on the nonpolar

cyclopentyl group and polar

ester group

Table 1: Predicted Physicochemical Properties of Acetylmercaptocyclopentane

Synthesis
A plausible synthetic route for Acetylmercaptocyclopentane would involve the esterification of

thioglycolic acid with cyclopentanol. This reaction is typically acid-catalyzed.

Experimental Protocol: General Esterification of Thioglycolic Acid

Reactant Preparation: Equimolar amounts of thioglycolic acid and cyclopentanol are mixed in

a suitable solvent, such as toluene.

Catalyst Addition: A catalytic amount of a strong acid, for example, sulfuric acid or p-

toluenesulfonic acid, is added to the mixture.

Reaction Conditions: The reaction mixture is heated under reflux, often with a Dean-Stark

apparatus to remove the water formed during the reaction and drive the equilibrium towards

the product.
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Work-up and Purification: Upon completion, the reaction mixture is cooled, washed with a

basic solution (e.g., sodium bicarbonate) to neutralize the acid catalyst, and then with brine.

The organic layer is dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is

removed under reduced pressure. The crude product can be further purified by distillation.

The logical workflow for this synthesis is depicted in the following diagram:

General Synthesis Workflow for Acetylmercaptocyclopentane

Thioglycolic Acid + Cyclopentanol

Reflux with Dean-Stark Trap

Toluene Acid Catalyst (e.g., H2SO4)

Neutralization and Washing

Distillation

Acetylmercaptocyclopentane

Click to download full resolution via product page

A generalized workflow for the synthesis of Acetylmercaptocyclopentane.

Biological Activity and Signaling Pathways
Currently, there is no specific information in peer-reviewed literature detailing the biological

activity or the signaling pathways associated with Acetylmercaptocyclopentane. The biological

effects of this compound would likely be influenced by the presence of the thiol (mercaptan)
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group, which is known to participate in various biological processes, including redox reactions

and interactions with metal ions.

Compounds containing thiol groups can act as antioxidants or participate in the detoxification of

heavy metals. Furthermore, the ester linkage may be susceptible to hydrolysis by esterases

present in biological systems, which would release cyclopentanol and thioglycolic acid. The

biological effects would then be a combination of the parent compound and its hydrolysis

products.

Potential Applications
Given its structure, Acetylmercaptocyclopentane could be investigated for applications in

several fields:

Flavor and Fragrance: Thioesters are known for their strong and often fruity or savory

aromas, suggesting a potential use as a flavor or fragrance ingredient.

Pharmaceuticals: The mercapto group is a key functional group in some active

pharmaceutical ingredients.

Material Science: Thiol-containing compounds can be used in the synthesis of polymers and

other materials.

Conclusion
Acetylmercaptocyclopentane (CAS 103604-39-3) is a compound for which there is a significant

lack of specific scientific data. This guide has provided a summary of its basic chemical

properties, a plausible synthetic route, and has speculated on its potential biological activities

and applications based on the chemistry of its functional groups. Further research is necessary

to elucidate the specific characteristics and potential utility of this molecule. Researchers and

professionals are encouraged to conduct empirical studies to fill the existing knowledge gaps.

To cite this document: BenchChem. [Acetylmercaptocyclopentane: An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15088826#cas-number-for-
acetylmercaptocyclopentane]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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